Cas no 2497-91-8 (2-Chloro-3,5-dinitrobenzoic acid)
2-Chloro-3,5-dinitrobenzoic acid is a nitro-substituted benzoic acid derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both chloro and nitro functional groups, makes it a versatile intermediate for electrophilic aromatic substitution and other chemical transformations. The compound is particularly valued for its reactivity in the synthesis of more complex aromatic systems, including heterocycles and fine chemicals. Its high purity and stability under standard conditions ensure reliable performance in laboratory applications. Additionally, the presence of electron-withdrawing groups enhances its suitability for use in mechanistic studies and as a precursor in the development of specialty materials.
2497-91-8 structure
Product Name:2-Chloro-3,5-dinitrobenzoic acid
CAS No:2497-91-8
MF:C7H3ClN2O6
MW:246.561520814896
MDL:MFCD00007070
CID:43075
PubChem ID:17247
Update Time:2025-10-12
2-Chloro-3,5-dinitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3,5-dinitrobenzoic acid
- 2-C-3,5-DNBA
- 2-Carboxy-4,6-dinitrochlorobenzene
- 2-Chlor-3,5-dinitro-benzoesaeure
- 2-chloro-3,5-dinitrobenzenecarboxylic acid
- 2-chloro-3,5-dinitro-benzoic acid
- 3,5-dinitro-1-carboxy-2-chlorobenzene
- 3,5-dinitro-2-chlorobenzoic acid
- 5-dinitrobenzoic acid
- BENZOIC ACID,2-CHLORO-3,5-DINITRO
- EINECS 219-684-9
- NSC 4538
- 2-Chloro-3,5-dinitrobenzoicacid
- 2497-91-8
- BRN 2146480
- H11799
- FT-0611713
- NS00021934
- AC-10763
- 4-09-00-01359 (Beilstein Handbook Reference)
- PWE56YK9ST
- DTXSID20179686
- MFCD00007070
- 2-chloro-3,5-dinitrobenzoic acid, 97% (dry wt.), may cont. up to ca 5% water
- BENZOIC ACID, 2-CHLORO-3,5-DINITRO-
- AS-14468
- SCHEMBL1487913
- NSC4538
- EN300-18153
- InChI=1/C7H3ClN2O6/c8-6-4(7(11)12)1-3(9(13)14)2-5(6)10(15)16/h1-2H,(H,11,12
- W-107271
- NSC-4538
- UNII-PWE56YK9ST
- WLN: WNR BG CVQ ENW
- AKOS000119949
- Z57234283
- DTXCID80102177
- STL503483
- CDNCB
- 219-684-9
- FC70429
-
- MDL： MFCD00007070
- Inchi： 1S/C7H3ClN2O6/c8-6-4(7(11)12)1-3(9(13)14)2-5(6)10(15)16/h1-2H,(H,11,12)
- InChI Key： ADTKEYLCJYYHHH-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
- BRN： 2146480
Computed Properties
- Exact Mass: 245.96800
- Monoisotopic Mass: 245.967964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 124
Experimental Properties
- Color/Form: White powder
- Density: 1.9543 (rough estimate)
- Melting Point: 196-199 ºC
- Boiling Point: 240-241 ºC
- Flash Point: 200.8 °C
- Refractive Index: 1.6660 (estimate)
- PSA: 128.94000
- LogP: 2.90100
- Solubility: Not determined
2-Chloro-3,5-dinitrobenzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26-S37/39
- RTECS：DG4996500
-
Hazardous Material Identification：
- Safety Term：S22;S24/25
- Storage Condition：Store at room temperature
- Risk Phrases：R36/37/38
2-Chloro-3,5-dinitrobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloro-3,5-dinitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A861607-100g |
2-chloro-3,5-dinitrobenzoic Acid |
2497-91-8 | ≥98% | 100g |
297.90 | 2021-05-17 | |
| TRC | C374083-100mg |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C374083-250mg |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C374083-500mg |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C374083-1g |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | 1g |
$ 80.00 | 2022-04-01 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031509-100g |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | 97% | 100g |
￥369 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031509-25g |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | 97% | 25g |
￥183 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031509-500g |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | 97% | 500g |
￥835 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031509-250g |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | 97% | 250g |
￥522 | 2024-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C135397-500g |
2-Chloro-3,5-dinitrobenzoic acid |
2497-91-8 | ≥97% | 500g |
¥695.90 | 2023-09-03 |
2-Chloro-3,5-dinitrobenzoic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2497-91-8)2-氯-3,5-二硝基苯甲酸
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Quantity:25KG,200KG,1000KG
Purity:99%
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ASIACHEM I&E (JIANGSU) CO., LTD
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(CAS:2497-91-8)2-Chloro-3,5-dinitrobenzoic acid
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Purity:98.500%
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Amadis Chemical Company Limited
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(CAS:2497-91-8)2-Chloro-3,5-dinitrobenzoic acid
Order Number:A817588
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Purity:99%
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Price ($):825.0
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TAIXING JOXIN BIO-TEC CO.,LTD.
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(CAS:2497-91-8)2-Chloro-3,5-dinitrobenzoic acid
Order Number:JOX-078
Stock Status:in Stock
Quantity:25KG
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 15:40
Price ($):
Email:yhj@joxbio.com
2-Chloro-3,5-dinitrobenzoic acid Related Literature
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1. The effects of zwitterionic surfactant systems upon aromatic nucleophilic substitutionAntonio Cipiciani,Stefania Primieri J. Chem. Soc. Perkin Trans. 2 1990 1365
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2. Participation of o-carboxylate groups in aromatic nucleophilic substitutionR. Muthukrishnan,R. Kannan,S. Swaminathan J. Chem. Soc. Perkin Trans. 1 1973 2949
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4. 300. The S N mechanism in aromatic compounds. Part IV.Joseph Miller,Vincent A. Williams N mechanism in aromatic compounds. Part IV.. Joseph Miller Vincent A. Williams J. Chem. Soc. 1953 1475
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5. Index of subjects, 1930
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